molecular formula C17H17N3O3 B5573990 N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methylpropanamide

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methylpropanamide

Cat. No.: B5573990
M. Wt: 311.33 g/mol
InChI Key: QZKGNZYVKVFLKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.12699141 g/mol and the complexity rating of the compound is 418. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

This compound, due to its structural complexity, likely serves as a key intermediate in the synthesis of various heterocyclic compounds. Research into similar structures has led to the development of novel synthetic routes and methodologies for creating complex molecules. For example, work on oxazolo[5,4-b]pyridines has contributed to new syntheses of these compounds by heating specific reagents, indicating the importance of such molecules in expanding the toolkit of organic synthesis (Gelmi et al., 1992)[https://consensus.app/papers/oxazol54hones-part-synthesis-oxazolo54bpyridines-gelmi/f1f81905583556a19ae5b8aec27b4e44/?utm_source=chatgpt].

Biological and Pharmacological Research

Compounds with similar structural motifs have been explored for their potential biological activities. For instance, derivatives of triazolopyrimidines have shown significant antimicrobial and antioxidant activities (Gilava et al., 2020)[https://consensus.app/papers/determination-biological-activity-antioxidant-activity-gilava/4d2a37084ce958afb879d7f123d4d2bc/?utm_source=chatgpt]. This suggests that N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methylpropanamide could also be of interest in the search for new therapeutic agents with antimicrobial properties.

Material Science and Optoelectronics

The structural features of related compounds have been studied for their potential applications in material science, particularly in the development of organic semiconductors. Research into 2-(2-hydroxyphenyl)oxazolo[4,5-b]pyridines, for example, has highlighted their photophysical properties and potential use as organic semiconductors, due to their facile synthesis and favorable electronic communication (Briseño-Ortega et al., 2018)[https://consensus.app/papers/synthesis-xray-crystal-structure-briseñoortega/f8daa3730aa45cb4b262efb9535c8a94/?utm_source=chatgpt].

Catalysis and Chemical Reactions

In catalysis, compounds with oxazolo[4,5-b]pyridin-2-yl motifs may facilitate the development of novel catalytic processes. For instance, Cp*Co(iii)-catalyzed reactions involving similar compounds have led to efficient and selective syntheses of enamides and pyrimidones, showcasing the role of such molecules in innovative catalytic applications (Liu et al., 2018)[https://consensus.app/papers/cpcoiiicatalyzed-amidation-bonds-highly-synthesis-liu/d4b01239d9fd5747bd20c2a36c0e54e1/?utm_source=chatgpt].

Future Directions

The future directions for this compound could involve further studies to evaluate its potential biological activities. Similar compounds have shown promising anti-fibrotic activities , suggesting that this compound could also have potential therapeutic applications.

Properties

IUPAC Name

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3O3/c1-10(2)16(21)19-12-9-11(6-7-13(12)22-3)17-20-15-14(23-17)5-4-8-18-15/h4-10H,1-3H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZKGNZYVKVFLKA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)NC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.